Cas no 1246532-96-6 (Tert-butyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate
• CAS No: 1246532-96-6
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• MDL: MFCD22192405
• CID: 2137361
• PubChem ID: 67128946
• Update Time: 2025-10-10

Tert-butyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate
• RADGPXZWMLVDDP-UHFFFAOYSA-N
• Z8822
• tert-butyl-4-(4-amino-3-methoxyphenyl)piperazin-1-carboxylate
• tert-butyl 4-(4-amino-3-methoxy phenyl)piperazine-1-carboxylate
• tert-butyl 4-(4-amino-3-methoxy-phenyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-(4-amino-3-methoxyphenyl)-, 1,1-dimethylethyl ester
• DB-266927
• 1246532-96-6
• SCHEMBL1707770
• 4-(4-Amino-3-methoxyphenyl)-1-Boc-piperazine
• AT27915
• MFCD22192405
• BS-19633
• CS-0159054
• AKOS024438437
• Tert-butyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate

• MDL： MFCD22192405
• Inchi： 1S/C16H25N3O3/c1-16(2,3)22-15(20)19-9-7-18(8-10-19)12-5-6-13(17)14(11-12)21-4/h5-6,11H,7-10,17H2,1-4H3
• InChI Key： RADGPXZWMLVDDP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC(=C(C=2)OC)N)CC1)=O

Computed Properties

• Exact Mass: 307.18959167g/mol
• Monoisotopic Mass: 307.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Tert-butyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate

Recent Advances in the Study of Tert-butyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate (CAS: 1246532-96-6)

In recent years, Tert-butyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate (CAS: 1246532-96-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperazine core and methoxyphenyl moiety, has shown promising potential as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features make it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) agents and anticancer therapeutics.

Recent studies have focused on optimizing the synthetic routes for Tert-butyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry highlighted a novel, high-yield synthesis method utilizing palladium-catalyzed cross-coupling reactions, which significantly reduced the number of steps and improved overall efficiency. This advancement is expected to facilitate broader application of the compound in preclinical and clinical research.

In addition to synthetic improvements, researchers have explored the pharmacological properties of derivatives based on this scaffold. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain analogs of Tert-butyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate exhibit potent inhibitory activity against specific kinase targets implicated in cancer progression. These findings suggest that the compound could serve as a starting point for the development of novel kinase inhibitors with improved selectivity and reduced off-target effects.

Another area of interest is the compound's potential application in CNS disorders. Preliminary in vitro and in vivo studies have indicated that structurally modified versions of Tert-butyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate can modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These observations have spurred further investigation into its utility for treating conditions such as depression, schizophrenia, and Parkinson's disease.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Recent collaborative efforts between academic and industrial research groups aim to tackle these challenges by employing advanced computational modeling and high-throughput screening techniques.

In conclusion, Tert-butyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate (CAS: 1246532-96-6) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Ongoing research continues to uncover its potential across multiple therapeutic areas, making it a compound of significant interest to the chemical biology and pharmaceutical communities. Future studies will likely focus on further optimizing its properties and expanding its applications in precision medicine.